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Compound of Interest

Compound Name: 1-Bromo-3,3-dimethyl-butan-2-ol

Cat. No.: B3419476 Get Quote

Technical Guide: 1-Bromo-3,3-dimethyl-butan-2-
ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-3,3-dimethyl-butan-2-ol,
a key building block in organic synthesis. This document outlines its commercial availability,

physicochemical properties, a detailed experimental protocol for its synthesis, and its potential

applications in drug development.

Commercial Availability and Suppliers
1-Bromo-3,3-dimethyl-butan-2-ol is available from a number of chemical suppliers. The

typical purity offered is greater than 95%. Below is a summary of a known supplier and their

product specifications.

Table 1: Commercial Supplier and Product Specifications for 1-Bromo-3,3-dimethyl-butan-2-
ol
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Supplier
Product
Number

CAS
Number(s)

Molecular
Formula

Molecular
Weight (
g/mol )

Purity

Molport
Molport-009-

680-273

117658-14-7;

1438-13-7
C₆H₁₃BrO 181.07 >95%[1]

Physicochemical Properties
The key physicochemical properties of 1-Bromo-3,3-dimethyl-butan-2-ol are summarized

below. These values are primarily sourced from computational predictions and publicly

available databases.

Table 2: Physicochemical Properties of 1-Bromo-3,3-dimethyl-butan-2-ol

Property Value Source

IUPAC Name
1-bromo-3,3-dimethylbutan-2-

ol
PubChem[2]

Molecular Formula C₆H₁₃BrO PubChem[2]

Molecular Weight 181.07 g/mol PubChem[2]

Appearance Predicted: Liquid -

Boiling Point
192.4 °C at 760 mmHg

(Predicted)
ChemSrc[3]

Density 1.306 g/cm³ (Predicted) ChemSrc[3]

Solubility Soluble in organic solvents. -

SMILES CC(C)(C)C(O)CBr Molport[1]

InChI

InChI=1S/C6H13BrO/c1-

6(2,3)5(8)4-7/h5,8H,4H2,1-

3H3

PubChem[2]

Synthesis of 1-Bromo-3,3-dimethyl-butan-2-ol
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While a specific, detailed experimental protocol for the synthesis of 1-Bromo-3,3-dimethyl-
butan-2-ol is not readily available in the searched literature, a plausible and widely used

method for the preparation of bromohydrins from alkenes is the reaction of the corresponding

alkene with N-bromosuccinimide (NBS) in a mixture of dimethyl sulfoxide (DMSO) and water.

The following is a detailed, generalized experimental protocol for the synthesis of 1-Bromo-3,3-
dimethyl-butan-2-ol from 3,3-dimethyl-1-butene based on this established methodology.

Reaction Scheme

Reactants

Product

3,3-Dimethyl-1-butene N-Bromosuccinimide (NBS)

1-Bromo-3,3-dimethyl-butan-2-ol

Reaction

DMSO / H₂O

Click to download full resolution via product page

Caption: Synthetic route to 1-Bromo-3,3-dimethyl-butan-2-ol.

Experimental Protocol
Materials:

3,3-Dimethyl-1-butene

N-Bromosuccinimide (NBS)

Dimethyl sulfoxide (DMSO)

Deionized water
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Diethyl ether (or other suitable extraction solvent)

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Standard glassware for workup and purification

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,3-

dimethyl-1-butene (1.0 equivalent) in a mixture of DMSO and water (e.g., a 3:1 v/v ratio).

Cooling: Cool the reaction mixture to 0 °C in an ice bath.

Addition of NBS: Slowly add N-bromosuccinimide (1.1 equivalents) portion-wise to the stirred

reaction mixture, maintaining the temperature at 0 °C. The addition of NBS should be

controlled to prevent a rapid temperature increase.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1-2

hours, and then let it warm to room temperature. The progress of the reaction can be

monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry

(GC-MS).
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Quenching: Once the reaction is complete, pour the mixture into a separatory funnel

containing deionized water.

Extraction: Extract the aqueous mixture with diethyl ether (or another suitable organic

solvent) three times.

Washing: Combine the organic layers and wash sequentially with deionized water, saturated

aqueous sodium bicarbonate solution, and finally with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.

Purification: The crude product can be purified by fractional distillation under reduced

pressure or by column chromatography on silica gel to yield pure 1-Bromo-3,3-dimethyl-
butan-2-ol.

Note: This is a generalized protocol and may require optimization for specific laboratory

conditions and scales.

Reaction Mechanism Workflow
The reaction proceeds via an electrophilic addition of bromine to the alkene, forming a cyclic

bromonium ion intermediate. This is followed by a nucleophilic attack by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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